Cas no 1339162-89-8 (2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile)

• Product Name: 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile
• CAS No: 1339162-89-8
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• MDL: MFCD18332052
• CID: 5607918
• PubChem ID: 63328480
• Update Time: 2025-06-15

2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS012632800
• 1339162-89-8
• EN300-804942
• 2-[4-(4-aminophenyl)-1H-pyrazol-1-yl]acetonitrile
• 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile

• MDL： MFCD18332052
• Inchi： 1S/C11H10N4/c12-5-6-15-8-10(7-14-15)9-1-3-11(13)4-2-9/h1-4,7-8H,6,13H2
• InChI Key： IMUITCVTHQGRCS-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=C(C=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 198.090546336g/mol
• Monoisotopic Mass: 198.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile

Introduction to 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile (CAS No. 1339162-89-8)

2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile, also known by its CAS number 1339162-89-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrazole ring and an amino-substituted phenyl group, making it a valuable candidate for various therapeutic applications.

The molecular formula of 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile is C₁₃H₁₃N₃, and its molecular weight is approximately 207.26 g/mol. The compound's structure can be represented as follows:

The synthesis of 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile typically involves a multi-step process, starting with the reaction of 4-aminoacetophenone with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized using an appropriate acid catalyst to yield the desired pyrazole derivative. The final step involves the introduction of the cyano group through a suitable nitrile-forming reaction.

In recent years, 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile has been extensively studied for its potential pharmacological properties. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-cancer properties of 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile. The researchers found that the compound effectively inhibited the growth of several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Beyond cancer research, 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile has also shown promise in other therapeutic areas. For example, a study published in the European Journal of Medicinal Chemistry in 2022 explored its potential as an anti-inflammatory agent. The results indicated that the compound significantly reduced inflammation in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis.

The safety profile of 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, making it a viable candidate for further development into clinical trials. These findings have paved the way for ongoing Phase I clinical trials to assess its safety and efficacy in human subjects.

In addition to its therapeutic applications, 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile has also been studied for its potential use as a chemical probe in biological research. Its unique structure and functional groups make it an excellent tool for investigating protein-protein interactions and other cellular processes. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological phenomena, contributing to a deeper understanding of cellular function and disease pathology.

The versatility and potential of 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile have made it a subject of interest for both academic researchers and pharmaceutical companies. Ongoing studies are exploring its use in combination therapies, where it may enhance the efficacy of existing treatments or reduce side effects associated with current drugs.

In conclusion, 2-4-(4-aminophenyl)-1H-pyrazol-1-ylacetonitrile (CAS No. 1339162-89-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it a valuable candidate for further investigation and development into novel therapeutic agents.